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Introduction
Hexadecenoic acid (C16:1), a monounsaturated fatty acid, exists in several isomeric forms

with distinct biological activities. The two primary isomers, palmitoleic acid (16:1n-7) and

sapienic acid (16:1n-10), are synthesized from palmitic acid (16:0) by the enzymes Stearoyl-

CoA Desaturase (SCD) and Fatty Acid Desaturase 2 (FADS2), respectively.[1][2][3][4] A third

isomer, hypogeic acid (16:1n-9), is produced from the partial β-oxidation of oleic acid.[1][2]

Dysregulation of hexadecenoic acid metabolism has been implicated in various pathologies,

including metabolic diseases and cancer, making the enzymes involved prime targets for

therapeutic intervention.[1][2][3]

The CRISPR-Cas9 gene-editing technology offers a powerful tool to precisely investigate the

roles of SCD and FADS2 in hexadecenoic acid metabolism.[5][6][7][8][9][10] By creating

specific gene knockouts, researchers can elucidate the distinct contributions of these enzymes

to the cellular lipid profile and downstream signaling pathways. These application notes provide

a comprehensive guide for utilizing CRISPR-Cas9 to study hexadecenoic acid metabolism,

including detailed protocols for gene knockout, and quantitative analysis of fatty acid isomers.
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Signaling Pathways and Experimental Workflow
The metabolic pathways leading to the synthesis of major hexadecenoic acid isomers are

crucial for understanding their distinct biological roles. The following diagram illustrates these

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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